Cas no 1063960-56-4 (1-Cyclopropyl-3,5-dimethoxybenzene)
1-Cyclopropyl-3,5-dimethoxybenzene Chemical and Physical Properties
Names and Identifiers
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- 1-cyclopropyl-3,5-dimethoxyBenzene
- QVDGZUWWQSDVNH-UHFFFAOYSA-N
- SY263967
- 1-Cyclopropyl-3,5-dimethoxybenzene
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- MDL: MFCD28129603
- Inchi: 1S/C11H14O2/c1-12-10-5-9(8-3-4-8)6-11(7-10)13-2/h5-8H,3-4H2,1-2H3
- InChI Key: QVDGZUWWQSDVNH-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1)C1CC1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Topological Polar Surface Area: 18.5
1-Cyclopropyl-3,5-dimethoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D780254-5g |
1-Cyclopropyl-3,5-dimethoxybenzene |
1063960-56-4 | 95% | 5g |
$760 | 2024-07-20 | |
| eNovation Chemicals LLC | D780254-5g |
1-Cyclopropyl-3,5-dimethoxybenzene |
1063960-56-4 | 95% | 5g |
$760 | 2025-02-25 | |
| eNovation Chemicals LLC | D780254-5g |
1-Cyclopropyl-3,5-dimethoxybenzene |
1063960-56-4 | 95% | 5g |
$760 | 2025-02-18 |
1-Cyclopropyl-3,5-dimethoxybenzene Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 1-Cyclopropyl-3,5-dimethoxybenzene
Recent Advances in the Study of 1-Cyclopropyl-3,5-dimethoxybenzene (CAS: 1063960-56-4) in Chemical Biology and Pharmaceutical Research
The compound 1-Cyclopropyl-3,5-dimethoxybenzene (CAS: 1063960-56-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic derivative, characterized by its cyclopropyl and dimethoxy functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its utility as a versatile building block for more complex molecular architectures.
One of the key areas of interest is the role of 1-Cyclopropyl-3,5-dimethoxybenzene in the development of novel therapeutic agents. Researchers have investigated its interactions with biological targets, such as enzymes and receptors, to understand its mechanism of action. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases.
In addition to its pharmacological potential, 1-Cyclopropyl-3,5-dimethoxybenzene has been studied for its unique chemical properties. Its stability under various conditions and reactivity with other functional groups make it an attractive candidate for synthetic chemistry applications. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis routes, as highlighted in a 2024 Organic Letters publication. These developments are expected to facilitate further exploration of its derivatives and analogs.
Another notable aspect of this compound is its potential use in material science. Its aromatic structure and functional groups allow for incorporation into polymers and other advanced materials, offering opportunities for developing new functional materials with tailored properties. A 2023 study in ACS Applied Materials & Interfaces reported the successful integration of 1-Cyclopropyl-3,5-dimethoxybenzene-based monomers into conductive polymers, demonstrating enhanced electronic properties.
Despite these promising findings, challenges remain in fully harnessing the potential of 1-Cyclopropyl-3,5-dimethoxybenzene. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and material scientists will be crucial to overcoming these hurdles and unlocking the full potential of this compound.
In conclusion, 1-Cyclopropyl-3,5-dimethoxybenzene (CAS: 1063960-56-4) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, highlight its significance in advancing scientific and technological innovation. Continued research and development efforts are expected to yield further breakthroughs, solidifying its role in the field.
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